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Compound of Interest

Compound Name: Triethyl arsenate

Cat. No.: B090927 Get Quote

This guide provides detailed procedures and answers to frequently asked questions regarding

the safe handling and decontamination of triethyl arsenate spills in a laboratory setting.

Triethyl arsenate is a highly toxic and carcinogenic organoarsenic compound that requires

careful management to minimize exposure and environmental contamination.[1]

Troubleshooting Guides and FAQs
Q1: What are the immediate first aid measures in case of exposure to triethyl arsenate?

Skin Contact: Immediately wash the affected area thoroughly with soap and water.[2]

Remove any contaminated clothing, double bag it, and place it in a sealed container for

proper disposal.[3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[3] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

respiratory support. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[4]

Q2: What is the appropriate Personal Protective Equipment (PPE) for cleaning up a triethyl
arsenate spill?

For a small laboratory spill, Level C protection is typically required. This includes:
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Respiratory Protection: A full-face air-purifying respirator with multi-purpose combination

(US) respirator cartridges.[2]

Hand Protection: Inner and outer chemical-resistant gloves (e.g., nitrile gloves).[2]

Eye Protection: Full-face respirator provides eye protection. If using a half-mask respirator,

chemical splash goggles and a face shield are necessary.[2]

Body Protection: A hooded chemical-resistant suit or coveralls.[5]

Foot Protection: Chemical-resistant boots with steel toes and shanks.[6]

Q3: How should I contain a small liquid triethyl arsenate spill?

The first step is to control and contain the spill to prevent it from spreading.[7] Use a non-

combustible absorbent material like sand, earth, diatomaceous earth, or vermiculite.[8] Place

the absorbent material around the perimeter of the spill and then work inwards. Do not use

paper towels initially as this may increase the rate of evaporation.[8]

Q4: What are the recommended chemical decontaminants for triethyl arsenate?

Due to its rapid hydrolysis, aqueous solutions can be effective.[6] The primary decontamination

involves two steps:

Oxidation: Using a solution of sodium hypochlorite (bleach) to oxidize the arsenic species.[9]

[10]

Precipitation/Stabilization: Using a slurry of calcium hydroxide (slaked lime) to precipitate the

arsenic as a more stable and less soluble salt, calcium arsenate.[11][12]

Q5: How do I prepare and use a sodium hypochlorite solution for decontamination?

For spills with a high organic load, a 1% (10,000 ppm) sodium hypochlorite solution is

recommended.[12][13] This can be prepared by making a 1:5 dilution of standard household

bleach (which is typically 5-6% sodium hypochlorite).[12][13] Gently apply the solution over the

absorbent material covering the spill, ensuring it is thoroughly wetted. Allow a minimum contact

time of 20 minutes.[13]
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Q6: How do I use calcium hydroxide for the final decontamination step?

After the initial oxidation, a slurry of calcium hydroxide can be used to precipitate the arsenic.

Prepare a slurry by mixing calcium hydroxide with water. Apply this over the spill area. The

calcium hydroxide will react with the hydrolyzed triethyl arsenate (now arsenic acid) to form

insoluble calcium arsenate, which helps to stabilize the arsenic for disposal.[11][14]

Q7: What is the procedure for the final cleanup of the spill area?

After the required contact time with the decontamination solutions, carefully scoop the

absorbed material into a designated, labeled hazardous waste container.

Wipe the spill area with fresh absorbent pads soaked in the decontamination solution.

Wash the contaminated surface with soapy water.[15] For highly toxic materials, this rinse

water should also be collected as hazardous waste.[15]

Wipe the area with clean, wet paper towels and then dry the surface.

All used cleaning materials must be placed in the hazardous waste container.

Q8: How should I dispose of triethyl arsenate waste?

All materials contaminated with triethyl arsenate, including absorbent materials, used PPE,

and cleaning supplies, must be collected in a sealed, properly labeled hazardous waste

container. Follow your institution's and local regulations for the disposal of arsenic-containing

hazardous waste. Drain disposal is strictly forbidden.

Data Presentation
Table 1: Exposure Limits for Arsenic Compounds
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Substance/Co
mpound
Group

Agency
Exposure
Limit Type

Value Notes

Inorganic Arsenic OSHA PEL (8-hr TWA) 10 µg/m³

Legally

enforceable limit.

[16]

Inorganic Arsenic NIOSH REL (10-hr TWA)
2 µg/m³ (Ceiling,

15 min)

Recommended

exposure limit.[4]

Organic Arsenic OSHA PEL (8-hr TWA) 0.5 mg/m³ As Arsenic.

Note: A specific Permissible Exposure Limit (PEL) for triethyl arsenate has not been

established by OSHA or NIOSH. The limits for organic and inorganic arsenic compounds

should be used as guidance to minimize exposure to the lowest feasible level.

Table 2: Decontamination Solution Parameters

Decontaminan
t

Recommended
Concentration

Preparation Contact Time Purpose

Sodium

Hypochlorite
1% (10,000 ppm)

1:5 dilution of

household

bleach (5-6%

NaOCl) in water.

[12][13]

Minimum 20

minutes.[13]

Oxidation of

arsenicals to less

toxic arsenates.

[9]

Calcium

Hydroxide
Slurry

Mix solid

Ca(OH)₂ with

water to form a

paste-like

consistency.

Minimum 1 hour

Precipitation and

stabilization of

arsenic as

insoluble calcium

arsenate.[11][12]

Table 3: Physicochemical Properties of Triethyl Arsenate
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Property Value Source

CAS Number 15606-95-8 [6]

Molecular Formula C₆H₁₅AsO₄ [6]

Molar Mass 226.10 g/mol [6][17]

Appearance
Colorless to pale yellow liquid

with a distinct odor.
[1]

Solubility

Soluble in organic solvents;

limited solubility in water,

reacts with water (hydrolysis).

[1]

Hydrolysis Rate

Very rapid in aqueous

environments. The half-life of

the similar compound trimethyl

arsenate is 0.02 seconds in

neutral water.[6]

Experimental Protocols
Protocol 1: Decontamination of a Small (<100 mL)
Triethyl Arsenate Spill on a Non-porous Surface
1.0 Immediate Response and Spill Containment 1.1 Alert personnel in the immediate area of

the spill. 1.2 If the substance is volatile or if there is a risk of inhalation, evacuate the area and

perform the cleanup in a ventilated enclosure if possible. 1.3 Don the appropriate PPE as

specified in the FAQ section. 1.4 Prevent the spread of the liquid by surrounding the spill with a

non-combustible absorbent material such as vermiculite or sand.[8]

2.0 Decontamination Procedure 2.1 Cover the entire spill area with the absorbent material. 2.2

Prepare a 1% sodium hypochlorite solution by diluting one part household bleach with four

parts water. 2.3 Gently pour the sodium hypochlorite solution over the absorbent material,

ensuring it is completely saturated. Avoid splashing. 2.4 Allow a contact time of at least 20

minutes for the oxidation reaction to occur.[13] 2.5 Prepare a slurry of calcium hydroxide by

mixing it with water. 2.6 Apply the calcium hydroxide slurry over the treated spill area. Allow a

contact time of at least one hour.
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3.0 Cleanup and Waste Disposal 3.1 Using a plastic scoop or other non-sparking tool, carefully

collect all the treated absorbent material. 3.2 Place the collected material into a heavy-duty,

labeled hazardous waste bag or container. 3.3 Wipe the spill area with absorbent pads soaked

in the 1% sodium hypochlorite solution, followed by a clean water rinse. Collect all pads and

rinse water as hazardous waste. 3.4 Thoroughly wash the area with soap and water. Collect

the cleaning solution as hazardous waste. 3.5 Place all contaminated items, including your

disposable PPE, into the hazardous waste container. 3.6 Seal the container and arrange for

disposal according to your institution's hazardous waste procedures.
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Caption: Workflow for Triethyl Arsenate Spill Decontamination.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b090927?utm_src=pdf-body-img
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Spill

Step 1: Hydrolysis

Step 2: Decontamination

Triethyl Arsenate
(C₂H₅O)₃AsO

Water (H₂O)
(Rapid Reaction)

 reacts with

Arsenic Acid
(H₃AsO₄)

Sodium Hypochlorite (NaOCl)
(Oxidizing Agent)

 ensures oxidation state

Calcium Hydroxide (Ca(OH)₂)
(Precipitating Agent)

 reacts with

Calcium Arsenate
(Ca₃(AsO₄)₂)

(Stable Precipitate)

Click to download full resolution via product page

Caption: Chemical Pathways in Triethyl Arsenate Decontamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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